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For Researchers, Scientists, and Drug Development Professionals

Introduction
ML-097 is a potent, cell-permeable small molecule that functions as a pan-activator of Ras-

related GTPases, including Rac1, Cdc42, Ras, and Rab7.[1] This property makes it a valuable

tool for investigating the dynamic cellular processes regulated by these key signaling proteins.

Live-cell imaging provides the spatiotemporal resolution necessary to dissect the intricate roles

of these GTPases in real-time. These application notes provide detailed protocols for utilizing

ML-097 in live-cell imaging experiments to study GTPase activation and downstream cellular

events.

Principle of Action
ML-097 activates Ras-related GTPases, which act as molecular switches, cycling between an

inactive GDP-bound state and an active GTP-bound state. In their active state, they interact

with downstream effectors to initiate various signaling cascades. By acutely activating these

GTPases, ML-097 allows for the synchronized observation of subsequent cellular events, such

as cytoskeletal rearrangements, cell migration, signal transduction pathway activation, and

vesicle trafficking.
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Quantitative data for ML-097's activity is summarized below. Researchers should use these

values as a guide for determining optimal working concentrations in their specific cellular

systems.

Target GTPase EC50 (nM)

Rab7 20.41

Cdc42 (activated mutant) 50.11

Rac1 (activated mutant) 81.28

Ras (activated mutant) 93.32

Cdc42 (wild type) 102.32

Ras (wild type) 109.64

Rac1 (wild type) 151.35

EC50 values are sourced from MedChemExpress and are for reference only.[1]

Signaling Pathways and Experimental Workflow
The following diagrams illustrate the key signaling pathways activated by ML-097 and a

general experimental workflow for its use in live-cell imaging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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